Cas no 16051-87-9 (3-Cyanopropanoic acid)
3-Cyanopropanoic acid structure
Product Name:3-Cyanopropanoic acid
CAS No:16051-87-9
MF:C4H5NO2
MW:99.0880010128021
MDL:MFCD00233974
CID:142947
PubChem ID:263086
Update Time:2025-04-19
3-Cyanopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyanopropanoic acid
- C4H5NO2
- Propanoic acid,3-cyano-
- 3-Cyanopropionic acid
- NSC 97378
- beta-Cyanopropionic acid
- Propanoic acid, 3-cyano-
- NSC97378
- 3-CyanopropionicAcid
- BXYQHDXDCJQOFD-UHFFFAOYSA-N
- 3-cyanopropanoic acid, AldrichCPR
- RW3882
- RP18660
- VZ26733
- TRA0033275
- EN001014
- BC670380
- SY008516
- AB0022588
- ST2417682
- F
- EN300-83189
- 3-Cyanopropanoic?acid
- J-512364
- GS-3867
- AKOS006343462
- F8884-9159
- NSC-97378
- 16051-87-9
- CS-W018565
- A853226
- FT-0602764
- MFCD00233974
- DTXSID40294608
- DB-006419
-
- MDL： MFCD00233974
- Inchi： 1S/C4H5NO2/c5-3-1-2-4(6)7/h1-2H2,(H,6,7)
- InChI Key： BXYQHDXDCJQOFD-UHFFFAOYSA-N
- SMILES： OC(CCC#N)=O
Computed Properties
- Exact Mass: 99.03200
- Monoisotopic Mass: 99.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.1
- XLogP3: -0.6
Experimental Properties
- Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 49.5-51.0 ºC
- Boiling Point: 313.5°C at 760 mmHg
- Flash Point: 143.4℃
- Solubility: Dissolution (94 g/l) (25 º C),
- PSA: 61.09000
- LogP: 0.37478
3-Cyanopropanoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
3-Cyanopropanoic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Cyanopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987873-500mg |
3-Cyanopropanoic acid |
16051-87-9 | 500mg |
$75.00 | 2023-05-18 | ||
| TRC | C987873-1g |
3-Cyanopropanoic acid |
16051-87-9 | 1g |
$ 95.00 | 2022-06-02 | ||
| TRC | C987873-2.5g |
3-Cyanopropanoic acid |
16051-87-9 | 2.5g |
$224.00 | 2023-05-18 | ||
| TRC | C987873-5g |
3-Cyanopropanoic acid |
16051-87-9 | 5g |
$333.00 | 2023-05-18 | ||
| Chemenu | CM249912-5g |
3-Cyanopropanoic acid |
16051-87-9 | 97% | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM249912-10g |
3-Cyanopropanoic acid |
16051-87-9 | 97% | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM249912-25g |
3-Cyanopropanoic acid |
16051-87-9 | 97% | 25g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D383571-25g |
3-Cyanopropanoic acid |
16051-87-9 | 97% | 25g |
$1000 | 2023-09-03 | |
| eNovation Chemicals LLC | D383571-100g |
3-Cyanopropanoic acid |
16051-87-9 | 97% | 100g |
$2200 | 2023-09-03 | |
| TRC | C987873-1000mg |
3-Cyanopropanoic acid |
16051-87-9 | 1g |
$115.00 | 2023-05-18 |
3-Cyanopropanoic acid Related Literature
-
Zhi Chen,Shuiqing Jiang,Hualei Wang,Liuzhu Wang,Dongzhi Wei Chem. Commun. 2019 55 2948
-
Jér?me Le N?tre,Elinor L. Scott,Maurice C. R. Franssen,Johan P. M. Sanders Green Chem. 2011 13 807
-
Jér?me Le N?tre,Elinor L. Scott,Maurice C. R. Franssen,Johan P. M. Sanders Green Chem. 2011 13 807
-
Andrada But,Evie van der Wijst,Jér?me Le N?tre,Ron Wever,Johan P. M. Sanders,Johannes H. Bitter,Elinor L. Scott Green Chem. 2017 19 5178
-
Justus Kümper,Jér?me Meyers,Rebecca Sebers,Nils Kurig,Regina Palkovits Green Chem. 2023 25 6231
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